Cas no 35840-17-6 (Dicyano(methyl)amine)
Dicyano(methyl)amine structure
Product Name:Dicyano(methyl)amine
CAS No:35840-17-6
MF:C3H3N3
MW:81.076019525528
CID:6639514
PubChem ID:12295250
Update Time:2024-01-15
Dicyano(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- Dicyano(methyl)amine
- Cyanamide, cyanomethyl- (9CI)
- AKOS040767813
- cyano(methyl)cyanamide
- 35840-17-6
-
- Inchi: 1S/C3H3N3/c1-6(2-4)3-5/h1H3
- InChI Key: XFZQYDDVCYCYAG-UHFFFAOYSA-N
- SMILES: N(C#N)(C#N)C
Computed Properties
- Exact Mass: 81.032697108g/mol
- Monoisotopic Mass: 81.032697108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 1.124±0.06 g/cm3(Predicted)
- Boiling Point: 93.9±23.0 °C(Predicted)
- pka: -19.04±0.70(Predicted)
Dicyano(methyl)amine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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